![molecular formula C13H17NO3 B1469297 1-[(4-Ethoxyphenyl)methyl]azetidine-3-carboxylic acid CAS No. 1407457-49-1](/img/structure/B1469297.png)
1-[(4-Ethoxyphenyl)methyl]azetidine-3-carboxylic acid
Overview
Description
1-(4-Ethoxyphenyl)methylazetidine-3-carboxylic acid, also known as EPMCA, is a novel compound with a wide range of potential applications. It is a synthetic molecule that has been studied for its ability to act as a ligand for G-protein-coupled receptors and as a modulator of signal transduction pathways. EPMCA has been found to possess a variety of biological activities, including anti-inflammatory, anti-diabetic, and anti-cancer properties. In addition, it has been used in laboratory experiments as a tool for studying the structure and function of G-protein-coupled receptors. This review will discuss the synthesis of EPMCA, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.
Scientific Research Applications
Peptide Synthesis
The azetidine ring in this compound provides a rigid structure that can be useful in peptide synthesis . It can act as a non-standard amino acid, potentially leading to the creation of peptides with unique structural and functional properties, which are essential in developing new biomaterials and drug delivery systems.
Targeted Protein Degradation
This compound can serve as a rigid linker in the development of Proteolysis Targeting Chimeras (PROTACs) . PROTACs are an emerging class of therapeutic agents that target specific proteins for degradation, offering a new approach to treating diseases.
properties
IUPAC Name |
1-[(4-ethoxyphenyl)methyl]azetidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3/c1-2-17-12-5-3-10(4-6-12)7-14-8-11(9-14)13(15)16/h3-6,11H,2,7-9H2,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHZHMQXPUHMSLN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CN2CC(C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Ethoxyphenyl)methyl]azetidine-3-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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